Cas no 1672658-93-3 (Canagliflozin Impurity 10)
Canagliflozin Impurity 10 structure
Product Name:Canagliflozin Impurity 10
CAS No:1672658-93-3
MF:C24H25FO6S
MW:460.515109777451
CID:4557771
PubChem ID:89559545
Update Time:2024-11-01
Canagliflozin Impurity 10 Chemical and Physical Properties
Names and Identifiers
-
- Canagliflozin Impurity 10
- (3R,4S,5S,6R)-2-[3-[[5-(4-Fluorophenyl)thiophen-2-yl]methyl]-4-methylphenyl]-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
- EX-A2758
- SCHEMBL14939240
- 1672658-93-3
- (3R,4S,5S,6R)-2-(3-((5-(4-Fluorophenyl)thiophen-2-yl)methyl)-4-methylphenyl)-6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol? (Canagliflozin Impurity)
- CS-0164827
-
- Inchi: 1S/C24H25FO6S/c1-13-2-5-16(24(30)23(29)22(28)21(27)19(12-26)31-24)10-15(13)11-18-8-9-20(32-18)14-3-6-17(25)7-4-14/h2-10,19,21-23,26-30H,11-12H2,1H3/t19-,21-,22+,23-,24?/m1/s1
- InChI Key: MKOMVMKJXCXABB-KKEQRHKBSA-N
- SMILES: S1C(C2C=CC(=CC=2)F)=CC=C1CC1=C(C)C=CC(=C1)C1([C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O
Computed Properties
- Exact Mass: 460.13558785 g/mol
- Monoisotopic Mass: 460.13558785 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 619
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 139
- Molecular Weight: 460.5
Canagliflozin Impurity 10 Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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